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Compound of Interest

Compound Name: 3-Butylphthalide-D9

Cat. No.: B1160326

Get Quote

A Bioanalytical Guide for Pharmacokinetic &
Therapeutic Monitoring
Executive Summary
3-Butylphthalide (NBP) is a chiral phthalide derivative originally isolated from Apium graveolens

(celery seeds) and is currently a widely approved therapeutic agent for ischemic stroke,

particularly in Asian markets. Its mechanism involves mitochondrial protection, microcirculation

improvement, and anti-inflammatory pathways.

3-Butylphthalide-D9 (NBP-D9) is the stable isotope-labeled analog of NBP, where nine

hydrogen atoms on the butyl side chain or the phthalide core are replaced with deuterium. It

serves as the critical Internal Standard (IS) for quantitative LC-MS/MS bioanalysis. The use of

NBP-D9 is non-negotiable in regulated pharmacokinetic (PK) studies because it compensates

for the significant matrix effects (ion suppression/enhancement) and extraction variability that

structural analogs (like phenacetin or coumarin) cannot adequately address.

This guide details the commercial supply chain, technical specifications, and validated

experimental protocols for integrating 3-Butylphthalide-D9 into high-sensitivity drug

development workflows.
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Technical Specifications & Chemical Profile
Before sourcing, researchers must verify the isotopic purity to prevent "cross-talk" (unlabeled

contribution) in the mass spectrometer.

Parameter Specification

Compound Name 3-Butylphthalide-D9 (3-n-Butylphthalide-d9)

Parent CAS
6066-49-5 (Note: D9 variant often lacks a

unique CAS; refer by parent)

Chemical Formula C₁₂H₅D₉O₂

Molecular Weight
199.30 g/mol (Parent: 190.24 g/mol ; Shift: +9

Da)

Isotopic Purity ≥ 98 atom % D

Chemical Purity ≥ 98% (HPLC)

Solubility
Soluble in DMSO, Methanol, Acetonitrile;

Sparingly soluble in water.

Appearance Colorless to pale yellow oil (hygroscopic).

Storage
-20°C, under inert atmosphere (Argon/Nitrogen)

to prevent oxidation.

Commercial Availability & Supplier Landscape[1][2]
[3]
3-Butylphthalide-D9 is a specialized research chemical. It is not available from general lab

consumable suppliers (e.g., VWR basics) but must be sourced from specialized stable isotope

manufacturers.

Primary Suppliers & Catalog Numbers
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Supplier Catalog Number Region Notes

Toronto Research

Chemicals (TRC)
TR-B693853 Canada/Global

Primary manufacturer.

often resold by

distributors like LGC

or Fisher.

TLC Pharmaceutical

Standards
B-182002 Canada/Global

High reliability for

GMP-like

documentation.

MedChemExpress

(MCE)
HY-W744643 USA/Asia

Good availability for

smaller R&D packs

(1mg - 10mg).

C/D/N Isotopes Inquire Canada

Major isotope

synthesizer; may offer

custom synthesis if

stock is low.

Procurement Strategy:

Lead Time: Stock is often limited. Expect 2-3 weeks lead time if synthesis on demand is

required.

Custom Synthesis: If D9 is unavailable, D3 or D5 variants may be offered. However, D9 is

preferred to ensure the mass shift (+9 Da) moves the precursor/product ions well beyond the

isotopic envelope of the native analyte.

Bioanalytical Application: LC-MS/MS Protocol
The following protocol is derived from validated methods used in human plasma PK studies. It

utilizes NBP-D9 to normalize signal response against matrix interference.

Mass Spectrometry Parameters (MRM)
The mass shift of +9 Da allows for clean separation of the IS from the analyte.

Ionization Mode: ESI Positive (Electrospray Ionization)
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Scan Type: Multiple Reaction Monitoring (MRM)

Compound Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

3-Butylphthalide

(NBP)
m/z 191.1 [M+H]⁺ m/z 145.1 ~20

3-Butylphthalide-D9

(IS)
m/z 200.2 [M+H]⁺ m/z 154.2 ~20

Technical Insight: The transition 191→145 corresponds to the loss of water and CO (formic acid

equivalent) or alkyl chain fragmentation. The D9 analog follows the same fragmentation

pathway, retaining the deuterium label on the fragment ion (154.2), ensuring tracking accuracy.

Sample Preparation Workflow (Protein Precipitation)
Reagents:

Stock Solution: Dissolve 1 mg NBP-D9 in 1 mL DMSO (1 mg/mL).

Working IS Solution: Dilute Stock to 50 ng/mL in Methanol.

Step-by-Step Protocol:

Aliquot: Transfer 50 µL of plasma (rat or human) into a 1.5 mL Eppendorf tube.

IS Addition: Add 10 µL of Working IS Solution (NBP-D9). Vortex gently for 10s.

Precipitation: Add 150 µL of Acetonitrile (cold).

Extraction: Vortex vigorously for 3 minutes to precipitate proteins and extract NBP.
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Separation: Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial.

Injection: Inject 5 µL into the LC-MS/MS system.

Chromatographic Conditions[4]
Column: C18 Reverse Phase (e.g., Agilent ZORBAX SB-C18, 2.1 x 50 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 40% B to 90% B over 3 minutes.

Flow Rate: 0.4 mL/min.

Scientific Rationale & Visualization
Why D9? The "Matrix Effect" Logic
In ESI-MS, phospholipids and endogenous plasma components often co-elute with the analyte,

suppressing ionization. A structural analog (e.g., a similar phthalide without deuterium) may

elute at a slightly different time or ionize differently.

NBP-D9 is chemically identical but mass-distinct. It co-elutes exactly with NBP, experiencing

the exact same suppression. Therefore, the ratio of Analyte/IS remains constant, yielding

accurate quantification.

Workflow Visualization
The following diagram illustrates the decision logic for selecting the IS and the analytical

workflow.
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Start: NBP Quantification
(Plasma/Tissue)

Select Internal Standard (IS)

Is 3-Butylphthalide-D9
Available?

Use Structural Analog
(e.g., Phthalide)

No

Select NBP-D9
(Mass Shift +9 Da)

Yes (Recommended)

RISK: Retention Time Shift
& Matrix Effect Errors

Sample Prep:
Protein Precipitation (ACN)

LC-MS/MS Analysis
(MRM Mode)

Co-Elution Check:
Do NBP and D9 elute together?

VALIDATED DATA:
Matrix Effects Compensated

Yes (Perfect Overlap)

FAIL: Deuterium Isotope Effect
(Adjust Mobile Phase)

No (Separation)

Click to download full resolution via product page

Figure 1: Decision logic for Internal Standard selection and LC-MS/MS workflow validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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